Cas no 1804718-74-8 (2,3-Diamino-4-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 2,3-Diamino-4-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1804718-74-8
• MF: C₆H₇F₂N₃O
• MW: 175.136087656021
• CID: 4918302
• Update Time: 2025-08-04

2,3-Diamino-4-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Diamino-4-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H7F2N3O/c7-5(8)2-1-3(12)11-6(10)4(2)9/h1,5H,9H2,(H3,10,11,12)
• InChI Key： CGCFYTOSBLCCOU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1N)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: -1.1
• Topological Polar Surface Area: 81.1

Additional information on 2,3-Diamino-4-(difluoromethyl)-6-hydroxypyridine

2,3-Diamino-4-(difluoromethyl)-6-hydroxypyridine: A Comprehensive Overview

The compound with CAS No. 1804718-74-8, commonly referred to as 2,3-Diamino-4-(difluoromethyl)-6-hydroxypyridine, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the family of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of amino groups at positions 2 and 3, a difluoromethyl group at position 4, and a hydroxyl group at position 6 makes this compound particularly interesting for researchers exploring novel materials and chemical reactions.

Recent studies have highlighted the importance of pyridine derivatives in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The functional groups present in 2,3-Diamino-4-(difluoromethyl)-6-hydroxypyridine enable it to act as a versatile building block in these systems. For instance, the amino groups can serve as coordinating sites for metal ions, while the hydroxyl group can participate in hydrogen bonding networks. These properties make this compound a promising candidate for applications in gas storage, catalysis, and sensing technologies.

In terms of synthesis, 2,3-Diamino-4-(difluoromethyl)-6-hydroxypyridine can be prepared through various routes, including condensation reactions and substitution reactions. Researchers have explored the use of different starting materials and reaction conditions to optimize the yield and purity of this compound. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for its synthesis, which align with current trends toward sustainable chemical practices.

The structural features of 2,3-Diamino-4-(difluoromethyl)-6-hydroxypyridine also make it an attractive molecule for pharmaceutical applications. The presence of multiple functional groups allows for potential interactions with biological systems, making it a candidate for drug design and development. Studies have shown that this compound exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential as a lead compound for further optimization.

Moreover, the electronic properties of 2,3-Diamino-4-(difluoromethyl)-6-hydroxypyridine have been extensively studied using computational chemistry techniques. These studies have provided insights into its molecular orbitals, electron distribution, and reactivity patterns. Such information is invaluable for predicting its behavior in different chemical environments and designing experiments to test its properties experimentally.

In conclusion, 2,3-Diamino-4-(difluoromethyl)-6-hydroxypyridine is a multifaceted compound with a wide range of potential applications across various disciplines. Its unique structure and functional groups make it a valuable tool for researchers in materials science, pharmaceuticals, and beyond. As ongoing research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.